(4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-1-(4-methoxyphenyl)propan-2-amine
• InChI: InChI=1S/C17H20FNO/c1-13(11-14-5-9-17(20-2)10-6-14)19-12-15-3-7-16(18)8-4-15/h3-10,13,19H,11-12H2,1-2H3
• InChI Key: OTGCLWDVGADXKV-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)NCC2=CC=C(C=C2)F
• Molecular Formula: C17H20FNO
• Molecular Weight: 273.34 g/mol

Description

(4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine, also known as 4-FMA, is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant that has been used for scientific research purposes.

Mechanism of Action

The mechanism of action of (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine involves the inhibition of the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the concentration of these neurotransmitters in the synapses, which enhances their effects on the central nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine include increased heart rate, blood pressure, and body temperature. It also leads to increased wakefulness, alertness, and focus. However, prolonged use of (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

The advantages of using (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine in lab experiments include its potency and selectivity for the central nervous system. However, its potential for abuse and addiction makes it difficult to use in studies involving human subjects.

Future Directions

Future research on (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine could focus on its potential as a treatment for obesity and its effects on the cardiovascular system. Additionally, further studies could be conducted to investigate its potential as a treatment for attention deficit hyperactivity disorder (ADHD). Furthermore, studies could be conducted to explore the long-term effects of (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine on the central nervous system and its potential for abuse and addiction.
Conclusion:
In conclusion, (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine is a synthetic compound that has been used for scientific research purposes. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine has potential as a research tool, its potential for abuse and addiction must be taken into consideration.

Synthesis Methods

The synthesis of (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine involves the reaction of 4-fluorobenzaldehyde and 2-(4-methoxyphenyl)-1-methylethylamine in the presence of a reducing agent such as sodium borohydride. The reaction takes place in anhydrous ethanol and is carried out under reflux conditions. The resulting product is purified using column chromatography to obtain pure (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine.

Scientific Research Applications

(4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine has been used in scientific research to study its effects on the central nervous system. It has been found to increase the release of dopamine, norepinephrine, and serotonin in the brain, which leads to increased alertness, focus, and euphoria. Additionally, (4-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine has been used to study its effects on the cardiovascular system and its potential as a treatment for obesity.